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Compound of Interest

Compound Name: L-869298

Cat. No.: B1674196

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Disposal Information

This document provides detailed procedural guidance for the proper disposal of L-869298,
chemically identified as Nw-nitro-L-arginine methyl ester hydrochloride (L-NAME
hydrochloride), CAS Number 51298-62-5. Adherence to these protocols is critical for
maintaining laboratory safety and ensuring environmental compliance.

Summary of Key Safety and Disposal Data

The following table summarizes essential information for the safe handling and disposal of L-
869298.
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Parameter Information Source

) Nw-nitro-L-arginine methyl
Chemical Name _ [1][2][3]
ester hydrochloride

L-NAME hydrochloride, L-

Synonyms 1][2][3
ynony 869208 [11[2][3]

CAS Number 51298-62-5 [11[2]

Physical State Solid, Off-white powder [1]

May cause skin, eye, and
respiratory tract irritation.[2][3]
Primary Hazards [4] Some sources state it is not
considered hazardous by
OSHA 2012 standards.[1]

Incompatible Materials Strong oxidizing agents.[1]

Keep container tightly closed

in a dry and well-ventilated
Storage

place.[1] Recommended to be

kept refrigerated.[1]

Experimental Protocols: Step-by-Step Disposal
Procedure

The disposal of L-869298 should be conducted in accordance with all applicable federal, state,
and local environmental regulations.[5] The following is a step-by-step guide for its proper
disposal in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure you are wearing appropriate personal protective
equipment:

» Safety glasses or goggles
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o Chemical-resistant gloves

o Laboratory coat

Step 2: Waste Collection

o For solid waste, carefully sweep up the material to avoid generating dust.[1]
o Place the collected solid waste into a clearly labeled, sealable container.

e For solutions, absorb the liquid with an inert material (e.g., vermiculite, sand) and place it in a
sealed container.

e Do not dispose of L-869298 down the drain or in regular trash.
Step 3: Labeling and Storage of Waste

o Label the waste container with "Hazardous Waste" and the full chemical name: "Nw-nitro-L-
arginine methyl ester hydrochloride".

 Include the date of waste generation.

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials like strong oxidizing agents.

Step 4: Final Disposal

» Arrange for the collection and disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) department or a licensed professional waste
disposal service.[6]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of L-869298.
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Start: Need to Dispose of L-869298

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

AN

Step 2a: Collect Solid Waste Step 2b: Collect Liquid Waste
(Sweep, avoid dust) (Absorb with inert material)

N

Step 3: Place in a Labeled,
Sealed Container

l

Step 4: Label Container
'Hazardous Waste'
'Nw-nitro-L-arginine methyl ester hydrochloride’

'

Step 5: Store in Designated
Hazardous Waste Area

'

Step 6: Arrange for Professional Disposal
(Contact EHS)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of L-869298.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 4, static.cymitquimica.com [static.cymitquimica.com]

5. spectrumchemical.com [spectrumchemical.com]

6. aablocks.com [aablocks.com]

« To cite this document: BenchChem. [Proper Disposal of L-869298 (L-NAME hydrochloride)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674196#|-869298-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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